Cas no 25005-42-9 (1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1))
25005-42-9 structure
Product Name:1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1)
CAS No:25005-42-9
MF:C5H14ClNO2
MW:155.623160839081
CID:257190
PubChem ID:90681
Update Time:2025-04-19
1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1)
- 1,3-Propanediol, 2-amino-2-ethyl-, hydrochloride
- 2-Amino-2-ethylpropane-1,3-diol hydrochloride
- 2-amino-2-ethylpropane-1,3-diol hydrochloride (1:1)
- 25005-42-9
- DTXSID7067039
- 1,3-Propanediol, 2-amino-2-ethyl-, hydrochloride (1:1)
- NS00084046
- EINECS 246-559-6
-
- Inchi: 1S/C5H13NO2.ClH/c1-2-5(6,3-7)4-8;/h7-8H,2-4,6H2,1H3;1H
- InChI Key: HTARHDWAJRFYCH-UHFFFAOYSA-N
- SMILES: Cl.OCC(CO)(CC)N
Computed Properties
- Exact Mass: 155.07142
- Monoisotopic Mass: 155.071306
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 61.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5
Experimental Properties
- Boiling Point: 273.4°Cat760mmHg
- Flash Point: 115.6°C
- PSA: 66.48
1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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